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Compound of Interest

Compound Name: (lodomethyl)cyclobutane

Cat. No.: B096553

CAS Number: 16408-62-1 Molecular Formula: CsHol

This technical guide provides an in-depth overview of (lodomethyl)cyclobutane, a key
intermediate in organic synthesis, particularly for the introduction of the cyclobutane moiety in
drug discovery and development. This document is intended for researchers, scientists, and
professionals in the field of drug development, offering detailed information on its synthesis,
properties, and reactivity, supported by experimental protocols and data.

Physicochemical Properties

(lodomethyl)cyclobutane is a halogenated cycloalkane. While extensive experimental data is
not readily available in all public sources, its basic properties are summarized below.

Property Value Reference
CAS Number 16408-62-1 [1]
Molecular Formula CsHol [1]
Molecular Weight 196.03 g/mol [1]
Density 1.768 g/cm3 [1]
SMILES C1CC(C1)ClI [1]
InChi Key FHHQLLOJOKZLST- o
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Synthesis of (lodomethyl)cyclobutane

The primary and most efficient method for the synthesis of (lodomethyl)cyclobutane is
through a nucleophilic substitution reaction, specifically the Finkelstein reaction.[2][3][4] This
reaction involves the conversion of a more readily available (halomethyl)cyclobutane, such as
(chloromethyl)cyclobutane or (bromomethyl)cyclobutane, to the desired iodo-derivative using
an iodide salt.

General Synthetic Workflow

(Bromomethyl)cyclobutane (lodomethyl)cyclobutane
or (Chloromethyl)cyclobutane
Finkelstein Reaction
SN2 Mechanism : .
Sodium lodide (Nal) ( ) Sodium Bromide (NaBr)
in Acetone or Sodium Chloride (NaCl)
(Precipitate)
(lodomethyl)cyclobutane Cyclobutylmethyl-Nu

SN2 Reaction
Nucleophile (Nu~)

e.g., R-NHz, R-SH, N3~, CN~ lodide (17)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bocsci.com [bocsci.com]
o 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]

» 3. SATHEE: Finkelstein Reaction [satheejee.iitk.ac.in]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b096553?utm_src=pdf-body
https://www.benchchem.com/product/b096553?utm_src=pdf-body
https://en.wikipedia.org/wiki/Finkelstein_reaction
https://satheejee.iitk.ac.in/article/chemistry/finkelstein-reaction/
https://www.organic-chemistry.org/namedreactions/finkelstein-reaction.shtm
https://www.benchchem.com/product/b096553?utm_src=pdf-body-img
https://www.benchchem.com/product/b096553?utm_src=pdf-custom-synthesis
https://www.bocsci.com/cyclobutane-iodomethyl-cas-16408-62-1-item-51209.html
https://en.wikipedia.org/wiki/Finkelstein_reaction
https://satheejee.iitk.ac.in/article/chemistry/finkelstein-reaction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 4. Finkelstein Reaction [organic-chemistry.org]

 To cite this document: BenchChem. [(lodomethyl)cyclobutane: A Technical Guide for
Chemical Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096553#iodomethyl-cyclobutane-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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